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Compound of Interest

Compound Name: 1-Boc-2,6-dimethylipiperazine

L  Get Quote

Cat. No.: B1343925

Technical Data Sheet: 1-Boc-2,6-
dimethylpiperazine

Introduction: This document provides essential physicochemical data for 1-Boc-2,6-
dimethylpiperazine, a key intermediate in organic synthesis and pharmaceutical development.
Also known as tert-butyl 2,6-dimethylpiperazine-1-carboxylate, this compound incorporates a
tert-butoxycarbonyl (Boc) protecting group, making it a valuable building block in medicinal
chemistry for creating various piperazine derivatives.[1]

Physicochemical Properties

The fundamental molecular properties of 1-Boc-2,6-dimethylpiperazine are summarized
below.

Property Value References
Molecular Formula C11H22N202 [L12]131[41[5]16]
Molecular Weight 214.31 g/mol [1112][6]
CAS Number 688363-66-8 [1][4][5]16]
tert-Butyl 2,6-
Synonyms dimethylpiperazine-1- [11[31[5]
carboxylate
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Structural Information

The structure of 1-Boc-2,6-dimethylpiperazine is characterized by a piperazine ring
substituted with two methyl groups at the 2 and 6 positions and a Boc protecting group on one
of the nitrogen atoms. This configuration is crucial for its application in the synthesis of complex
bioactive molecules.

Core Components

1-Boc-2,6-dimethylpiperazine | contains Boc Group
(tert-butoxycarbonyl)

C11H22N202

contains

2,6-Dimethylpiperazine
(Core Ring)

Click to download full resolution via product page

Logical relationship of 1-Boc-2,6-dimethylpiperazine's core components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Boc-2,6-dimethylpiperazine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343925#1-boc-2-6-dimethylpiperazine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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